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Compound Name: AP20187
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For Researchers, Scientists, and Drug Development
Professionals

Introduction

AP20187 is a synthetic, cell-permeable small molecule that acts as a chemical inducer of
dimerization (CID).[1][2][3] It is a crucial tool in chemical genetics and synthetic biology for the
controlled, real-time regulation of protein-protein interactions. AP20187 functions by binding to
a specifically mutated version of the FK506-binding protein (FKBP), most commonly the F36V
mutant (FKBPF36V), with high specificity.[4] By fusing the FKBPF36V domain to a protein of
interest, researchers can induce homodimerization of the fusion protein upon the addition of
AP20187, thereby activating or modulating downstream signaling pathways and cellular
processes.[4][5] This technology has been widely applied to study a variety of biological events,
including signal transduction, apoptosis, and gene expression.[1][5]

This document provides detailed application notes and experimental protocols for the use of
AP20187 in in vitro cell culture settings, aimed at providing researchers, scientists, and drug
development professionals with the necessary information to effectively utilize this powerful
tool.

Mechanism of Action
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The core of the AP20187 system lies in its ability to induce the dimerization of proteins that
have been genetically engineered to contain one or more FKBPF36V domains. AP20187, also
known as B/B Homodimerizer, is a bivalent ligand, meaning it has two binding sites for the
FKBPF36V domain.[4] When introduced to cells expressing FKBPF36V-fusion proteins,
AP20187 crosslinks two of these fusion proteins, initiating a downstream biological cascade
that is dependent on the specific proteins being dimerized.[1][6] This allows for precise
temporal control over cellular processes that are regulated by protein dimerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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